Cas no 2172550-92-2 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid
• CAS No: 2172550-92-2
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5604226
• PubChem ID: 165862100
• Update Time: 2025-05-25

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172550-92-2
• EN300-1556266
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propyl]amino}butanoic acid
• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid

• Inchi： 1S/C22H26N2O4/c25-21(26)11-5-12-23-13-6-14-24-22(27)28-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20,23H,5-6,11-15H2,(H,24,27)(H,25,26)
• InChI Key： TVYABLZPTOSGTL-UHFFFAOYSA-N
• SMILES： O(C(NCCCNCCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid

Comprehensive Overview of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid (CAS No. 2172550-92-2)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid (CAS No. 2172550-92-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Researchers and biochemists frequently search for Fmoc-amino acid derivatives due to their pivotal role in drug discovery and biomaterial development.

The molecular structure of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid features a butanoic acid backbone with a propylamino linker and an Fmoc-protected amine. This design enhances solubility in organic solvents, making it ideal for automated peptide synthesizers. Recent trends in peptide therapeutics and bioconjugation techniques have increased demand for such derivatives, particularly in the development of targeted drug delivery systems and diagnostic probes.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The answer lies in its orthogonality—Fmoc deprotection occurs under mild basic conditions (e.g., piperidine), preserving other functional groups. This property aligns with the growing interest in green chemistry and sustainable synthesis methods. Additionally, the compound’s carboxylic acid terminus allows for further functionalization, catering to applications in biomaterials and nanotechnology.

From an analytical perspective, CAS No. 2172550-92-2 is characterized by HPLC and mass spectrometry to ensure purity, a critical factor for high-throughput screening in drug development. The compound’s stability under refrigeration (-20°C) and compatibility with SPPS resins like Wang or Rink amide resins further boosts its utility. Industry professionals often inquire about "alternative protecting groups to Fmoc", yet Fmoc chemistry remains dominant due to its efficiency and compatibility with automated platforms.

Emerging applications of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propylamino}butanoic acid include its use in peptide-based vaccines and antibody-drug conjugates (ADCs), areas gaining traction in oncology research. The compound’s modular design also supports click chemistry approaches, addressing the demand for site-specific bioconjugation. As the pharmaceutical industry shifts toward personalized medicine, derivatives like this are pivotal for creating tailored therapeutics with minimal side effects.

In summary, CAS No. 2172550-92-2 exemplifies innovation in peptide chemistry, bridging gaps between synthetic efficiency and biomedical relevance. Its adaptability to cutting-edge research—from neural tissue engineering to antimicrobial peptide design—ensures its prominence in scientific literature and industrial pipelines alike.